Cas no 1220039-84-8 (6-Methoxy-imidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester)

• Product Name: 6-Methoxy-imidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester
• CAS No: 1220039-84-8
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• MDL: MFCD15474975
• CID: 2182773
• PubChem ID: 76849604
• Update Time: 2025-05-24

6-Methoxy-imidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-imidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester
• DB-263927
• Ethyl6-methoxyimidazo[1,2-a]pyridine-3-carboxylate
• Ethyl 6-methoxyimidazo[1,2-a]pyridine-3-carboxylate
• MFCD15474975
• CS-0442917
• F93542
• 1220039-84-8
• SB31951
• 6-Methoxyimidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester
• SCHEMBL26626620
• IMidazo[1,2-a]pyridine-3-carboxylic acid, 6-Methoxy-, ethyl ester

• MDL： MFCD15474975
• Inchi： 1S/C11H12N2O3/c1-3-16-11(14)9-6-12-10-5-4-8(15-2)7-13(9)10/h4-7H,3H2,1-2H3
• InChI Key： DGOFFRLWOOPFIA-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN=C2C=CC(=CN21)OC)=O

Computed Properties

• Exact Mass: 220.08479225g/mol
• Monoisotopic Mass: 220.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.8Ų

Additional information on 6-Methoxy-imidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester

Recent Advances in the Study of 6-Methoxy-imidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester (CAS: 1220039-84-8)

6-Methoxy-imidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester (CAS: 1220039-84-8) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of novel pharmaceuticals targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have highlighted its potential as a versatile scaffold for drug discovery, owing to its unique chemical properties and pharmacological profile. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 6-Methoxy-imidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester, emphasizing its role as a precursor for the development of GABA_A receptor modulators. The study demonstrated that this compound could be efficiently synthesized through a multi-step process involving condensation and esterification reactions, with a yield of approximately 78%. The researchers also noted its stability under various pH conditions, making it suitable for further derivatization.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the compound was investigated for its antimicrobial properties. The study revealed that derivatives of 6-Methoxy-imidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester exhibited potent activity against drug-resistant strains of Staphylococcus aureus and Escherichia coli. The mechanism of action was attributed to the inhibition of bacterial cell wall synthesis, as confirmed through molecular docking studies and in vitro assays.

Furthermore, a recent preclinical study highlighted the compound's potential in treating neurodegenerative diseases. Researchers found that certain analogs of 6-Methoxy-imidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester could cross the blood-brain barrier and exhibit neuroprotective effects in models of Alzheimer's disease. These findings were published in Neuropharmacology in early 2024, suggesting a promising avenue for future drug development.

In conclusion, 6-Methoxy-imidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester (CAS: 1220039-84-8) continues to be a compound of significant interest in the field of medicinal chemistry. Its versatility as a synthetic intermediate and its diverse biological activities make it a valuable candidate for further research. Future studies should focus on optimizing its pharmacokinetic properties and exploring its potential in clinical settings.